Cas no 13657-09-5 (Benzene-d5)

• Product Name: Benzene-d5
• CAS No: 13657-09-5
• MF: C₆H₆
• MW: 83.1426501274109
• CID: 137943
• PubChem ID: 11332416
• Update Time: 2025-04-19

Benzene-d5 Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,3,4,5-d5
• Benzene-D5
• 485330_ALDRICH
• I14-39802
• pentadeuterio-benzene
• Pentadeuterio-benzol
• BENZENE-D5, 99 ATOM % D
• DTXSID70462530
• J-006867
• 1,2,3,4,5-pentadeuteriobenzene
• D98474
• (?H?)benzene
• 13657-09-5
• AKOS015910218
• AMY006
• DB-318646
• Benzene-d5

• Inchi： 1S/C6H6/c1-2-4-6-5-3-1/h1-6H/i1D,2D,3D,4D,5D
• InChI Key： UHOVQNZJYSORNB-RALIUCGRSA-N
• SMILES： C1([2H])C([2H])=C([2H])C=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 83.0783339211g/mol
• Monoisotopic Mass: 83.0783339211g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 27
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.930 g/mL at 25 °C
• Melting Point: 5.5 °C(lit.)
• Boiling Point: 80 °C(lit.)
• Flash Point: 12 °F
• Refractive Index: n20/D 1.498(lit.)
• Solubility: Not available

Benzene-d5 Security Information

• Hazardous Material transportation number：UN 1114 3/PG 2
• WGK Germany：3
• Hazard Category Code： 45-46-11-36/38-48/23/24/25-65
• Safety Instruction： 53-45-62-26
• Hazardous Material Identification：
• Risk Phrases：R45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives